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Compound of Interest

Compound Name:
(1S,2R)-1,2-dihydrophenanthrene-

1,2-diol

Cat. No.: B1250400 Get Quote

CAS Number: 28622-66-4[1]

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of trans-1,2-dihydro-1,2-

phenanthrenediol, a key metabolite of the polycyclic aromatic hydrocarbon (PAH)

phenanthrene. This document details its metabolic formation, toxicological significance, and

available data, targeting professionals in research and drug development.

Chemical Identity and Properties
trans-1,2-dihydro-1,2-phenanthrenediol is a dihydrodiol derivative of phenanthrene formed

during its metabolic processing in various organisms. While specific experimentally determined

physicochemical properties for this compound are not readily available in the literature, related

data for the parent compound, phenanthrene, are provided for context.

Table 1: Physicochemical Properties of Phenanthrene (CAS: 85-01-8)
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Property Value Source

Molecular Formula C₁₄H₁₀ [2][3][4]

Molecular Weight 178.23 g/mol [2]

Melting Point 98-100 °C [3][4]

Boiling Point 340 °C [3]

Water Solubility Insoluble [3][4][5]

Solubility in Organic Solvents

Soluble in toluene, carbon

tetrachloride, ether, chloroform,

acetic acid, and benzene.

[4][5]

Metabolic Pathways and Biological Significance
Phenanthrene is metabolized in biological systems through a series of enzymatic reactions,

primarily mediated by cytochrome P450 (CYP) enzymes and epoxide hydrolase. The formation

of trans-dihydrodiols is a critical step in both detoxification and, paradoxically, metabolic

activation pathways that can lead to carcinogenic compounds.

The metabolic process is initiated by CYP monooxygenases, which oxidize the phenanthrene

molecule to form an epoxide. This epoxide is then hydrolyzed by epoxide hydrolase to yield a

trans-dihydrodiol. In the case of phenanthrene, this can occur at different positions on the

aromatic rings, leading to various isomers, including trans-1,2-dihydro-1,2-phenanthrenediol,

trans-3,4-dihydro-1,2-phenanthrenediol, and trans-9,10-dihydro-1,2-phenanthrenediol.

The formation of trans-1,2-dihydro-1,2-phenanthrenediol is significant as this molecule can be

further metabolized by CYP enzymes to form a highly reactive diol epoxide. These diol

epoxides are known to be ultimate carcinogens, capable of forming covalent adducts with DNA,

which can lead to mutations and the initiation of cancer.

Fungal Metabolism of Phenanthrene
Certain fungi, such as Cunninghamella elegans, have been shown to metabolize phenanthrene

to produce trans-1,2-dihydro-1,2-phenanthrenediol as a mixture of (1R,2R) and (1S,2S)

enantiomers.[6][7]
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Diagram 1: Fungal Metabolism of Phenanthrene to trans-1,2-dihydro-1,2-phenanthrenediol
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Caption: Fungal metabolic pathway of phenanthrene.

Quantitative Data
While extensive quantitative data for the pure compound is scarce, studies have quantified the

levels of phenanthrene dihydrodiols in human urine, providing a valuable biomarker for

exposure to PAHs.

Table 2: Urinary Levels of Phenanthrene Dihydrodiols in Humans

Analyte Smoker/Non-smoker
Mean Concentration
(pmol/mg creatinine)

Phenanthrene-1,2-dihydrodiol Non-smoker 0.45

Phenanthrene-1,2-dihydrodiol Smoker 0.85

Phenanthrene-3,4-dihydrodiol Non-smoker 0.15

Phenanthrene-3,4-dihydrodiol Smoker 0.28

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1250400?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data adapted from relevant toxicological studies.

Experimental Protocols
Detailed, step-by-step experimental protocols for the specific synthesis of trans-1,2-dihydro-

1,2-phenanthrenediol are not readily available in the public domain. However, general synthetic

strategies for trans-dihydrodiols from polycyclic aromatic hydrocarbons are established in the

scientific literature.

General Chemoenzymatic Synthesis Approach
A common approach involves the use of dioxygenase enzymes to introduce cis-dihydroxyl

groups into the aromatic ring, followed by a series of chemical transformations to invert the

stereochemistry to the trans configuration.

Diagram 2: General Workflow for Chemoenzymatic Synthesis of trans-Dihydrodiols
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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